2-[3-(3-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide

• IUPAC Name: 2-[3-(3-fluorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C16H12FN7O3/c1-9-5-12(21-27-9)19-13(25)7-23-8-18-15-14(16(23)26)20-22-24(15)11-4-2-3-10(17)6-11/h2-6,8H,7H2,1H3,(H,19,21,25)
• InChI Key: OZSYPYINMIFXSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CN2C=NC3=C(C2=O)N=NN3C4=CC(=CC=C4)F
• Molecular Formula: C16H12FN7O3
• Molecular Weight: 369.31 g/mol
• CAS No.: 872590-60-8

Description

2-[3-(3-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C16H12FN7O3 and its molecular weight is 369.316. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis for PET Imaging

One study focuses on the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, highlighting the compound's potential in neuroinflammation and neurodegenerative disease research (Dollé et al., 2008).

Polymorphism in Pharmaceuticals

Another study examines the polymorphism of Linezolid, an oxazolidinone antibiotic, demonstrating the significance of understanding solid-state forms for drug development and manufacturing (Maccaroni et al., 2008).

Novel Ligands for TSPO

Research on novel Pyrazolo[1,5-a]pyrimidines as ligands for the Translocator Protein 18 kDa (TSPO) contributes to the development of new diagnostic tools for neuroinflammatory conditions (Damont et al., 2015).

Antibacterial Agents

The synthesis and antibacterial evaluation of isoxazolinyl oxazolidinones against various resistant bacteria indicate the compound's potential as a potent antibacterial agent (Varshney et al., 2009).

Anticancer Activity

A study on the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives reveals new anticancer agents, offering insights into cancer treatment strategies (Al-Sanea et al., 2020).